![molecular formula C12H12N2O2 B3023567 3-[3-(2-Cyanoethoxy)phenoxy]propanenitrile CAS No. 3055-90-1](/img/structure/B3023567.png)
3-[3-(2-Cyanoethoxy)phenoxy]propanenitrile
Description
The compound of interest, 3-[3-(2-Cyanoethoxy)phenoxy]propanenitrile, is a chemical entity that appears to be related to various research compounds studied for their unique chemical properties and potential applications. While the exact compound is not directly mentioned in the provided papers, similar compounds have been synthesized and analyzed, which can give insights into the chemical behavior and characteristics that might be expected from this compound.
Synthesis Analysis
The synthesis of related compounds involves the reaction of specific precursors in the presence of catalysts or reagents. For instance, the synthesis of 2-methyl-2-(3-phenoxybenzoyloxy)propionitrile was achieved by reacting 3-phenoxybenzoic acid chloride with acetone cyanohydrine in anhydrous diethyl ether, using triethylamine as a hydrogen chloride acceptor . This process was carried out at room temperature, indicating that similar conditions might be applicable for synthesizing this compound.
Molecular Structure Analysis
The molecular structure of compounds closely related to this compound has been determined using various spectroscopic techniques and computational studies. For example, the compound 3-(2,6-bis(trifluoromethyl)phenoxy)-6-(prop-2-yn-1-yloxy)phthalonitrile's structure was confirmed by IR, UV-vis spectroscopy, and X-ray single-crystal determination, and further analyzed using Hartree-Fock (HF) and density functional theory (DFT) with the 6-31G(d) basis set . These methods could be employed to elucidate the molecular structure of this compound.
Chemical Reactions Analysis
Chemical reactions involving similar compounds have been documented. The compound mentioned in the first paper underwent a click reaction with sugar azide to form a triazole ring . This indicates that the compound of interest may also participate in click chemistry, which is a versatile tool for creating a wide range of new substances with potential applications in material science and pharmaceuticals.
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds structurally related to this compound can be quite intriguing. For instance, 1,2-epoxy-3-(2-cyanophenoxy)propane, a chiral drug precursor, was shown to undergo spontaneous resolution upon crystallization, which is a significant property for the separation of enantiomers . This suggests that the compound of interest might also exhibit interesting solid-state properties, which could be relevant for its application in drug synthesis.
properties
IUPAC Name |
3-[3-(2-cyanoethoxy)phenoxy]propanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c13-6-2-8-15-11-4-1-5-12(10-11)16-9-3-7-14/h1,4-5,10H,2-3,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GURUUNSWZMJSKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCC#N)OCCC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101239053 |
Source
|
| Record name | Propanenitrile, 3,3′-[1,3-phenylenebis(oxy)]bis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101239053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3055-90-1 |
Source
|
| Record name | Propanenitrile, 3,3′-[1,3-phenylenebis(oxy)]bis- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3055-90-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propanenitrile, 3,3′-[1,3-phenylenebis(oxy)]bis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101239053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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